Cas no 2171949-76-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}oxy)propanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}oxy)propanoic acid
• CAS No: 2171949-76-9
• MF: C₂₂H₁₉N₃O₇
• MW: 437.402165651321
• CID: 6056007
• PubChem ID: 165814996
• Update Time: 2025-06-08

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}oxy)propanoic acid
• 2171949-76-9
• 2-({[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}oxy)propanoic acid
• EN300-1546881

• Inchi： 1S/C22H19N3O7/c1-12(21(27)28)31-25-20(26)18-10-19(32-24-18)23-22(29)30-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,12,17H,11H2,1H3,(H,23,29)(H,25,26)(H,27,28)
• InChI Key： GCTMOLZJAYLMSE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NOC(C(=O)O)C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.12229995g/mol
• Monoisotopic Mass: 437.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 140Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}oxy)propanoic acid

2-{[5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-1,2-oxazol-3-yl]formamido}oxy propanoic acid

The compound 2-{[5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-1,2-oxazol-3-yl]formamido}oxy propanoic acid (CAS No. 217194976) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxazole ring, and a propanoic acid moiety. The integration of these functional groups makes it a versatile building block for the synthesis of advanced bioactive molecules.

Recent studies have highlighted the importance of Fmoc-amino oxazole derivatives in peptide synthesis and drug design. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This compound's unique structure allows for precise control over the reactivity and selectivity of intermediates in complex molecule construction.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. Researchers have explored its potential as a linker in antibody-drug conjugates (ADCs), where its stability and biocompatibility are critical factors. The oxazole ring, a heterocyclic structure known for its aromaticity and stability, contributes to the overall rigidity and functionality of the molecule.

Moreover, this compound has shown promise in enzymatic catalysis and bioconjugation reactions. Its ability to form stable amide bonds under mild conditions makes it an ideal candidate for constructing bioactive molecules with high specificity and potency.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of Fmoc protection strategies ensures that the amino group remains inert until desired for further reactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Molecular modeling studies suggest that its hydrophilic propanoic acid moiety enhances solubility, while the hydrophobic Fmoc group contributes to membrane permeability.

Overall, 2-{[5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-1,2-oxazol-3-yli-formamido}oxy propanoic acid represents a cutting-edge molecule with vast potential in modern drug discovery and chemical synthesis.